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Compound of Interest

Compound Name: N-(Azido-PEG3)-N-bis(PEG4-Boc)

Cat. No.: B8106320 Get Quote

Introduction

N-(Azido-PEG3)-N-bis(PEG4-Boc) represents a specialized, branched polyethylene glycol

(PEG) linker designed for advanced bioconjugation and drug development applications,

particularly in the construction of Proteolysis Targeting Chimeras (PROTACs). While direct

experimental data for this exact molecule is not readily available in public literature, this guide

extrapolates from closely related and commercially available analogs to provide a

comprehensive technical overview of its anticipated structure, properties, and applications. This

molecule belongs to a class of heterotrifunctional linkers featuring a central nitrogen atom

derivatized with three distinct arms: an azido-PEG3 arm for click chemistry, and two PEG4

arms terminating in tert-butyloxycarbonyl (Boc)-protected amines.

The strategic design of this linker allows for the precise and controlled assembly of complex

biomolecular conjugates. The azide group serves as a versatile handle for copper-catalyzed

azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC)

reactions.[1][2] The two Boc-protected amine arms, upon deprotection, offer sites for

conjugation to various biomolecules, such as ligands for target proteins or E3 ubiquitin ligases

in the context of PROTACs.[3] The PEG spacers enhance solubility and can modulate the

pharmacokinetic properties of the final conjugate.[4]

Core Properties and Specifications
Based on the analysis of related structures, the anticipated properties of N-(Azido-PEG3)-N-
bis(PEG4-Boc) and its common analogs are summarized below. It is crucial to note that the
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exact values will vary depending on the specific isomer and purity.

Table 1: Physicochemical Properties of Related Branched PEG Linkers

Property
N-(Azido-PEG3)-N-
Boc-PEG4-acid[5]
[6]

N-(Azido-PEG3)-N-
Boc-PEG4-t-butyl
ester[7]

N-(Azido-PEG3)-N-
(PEG3-NH-Boc)-
PEG3-t-butyl
ester[8]

Molecular Formula C24H46N4O11 C28H54N4O11 C34H67N5O13

Molecular Weight 566.65 g/mol 622.76 g/mol 753.9 g/mol

Purity >95% >96% 98%

CAS Number 2112731-95-8 2112731-94-7 Not Available

Storage Conditions -20°C[9] -20°C -20°C[8]

Solubility
Soluble in DMSO,

DCM, DMF

Soluble in DMSO,

DCM, DMF[8]

Soluble in DMSO,

DCM, DMF[8]

Experimental Protocols and Methodologies
The utility of N-(Azido-PEG3)-N-bis(PEG4-Boc) and its analogs lies in their reactive functional

groups. Below are generalized protocols for their key applications.

Protocol 1: Boc Deprotection to Expose Primary Amines
The Boc protecting groups can be efficiently removed under acidic conditions to yield free

primary amines, which are then available for subsequent conjugation reactions.

Materials:

N-(Azido-PEG3)-N-bis(PEG4-Boc) or related compound

Trifluoroacetic acid (TFA)

Dichloromethane (DCM)
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Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Rotary evaporator

HPLC for purification and analysis

Procedure:

Dissolve the Boc-protected PEG linker in DCM (e.g., 10 mg/mL).

Add an excess of TFA (e.g., 20-50% v/v) to the solution.

Stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction progress by

TLC or LC-MS.

Upon completion, remove the TFA and DCM under reduced pressure using a rotary

evaporator.

Neutralize the residue by dissolving it in DCM and washing with saturated sodium

bicarbonate solution.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

Evaporate the solvent to obtain the deprotected product, which can be further purified by

HPLC if necessary.

Protocol 2: Copper-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)
The azide group is a versatile handle for "click chemistry," allowing for highly efficient and

specific conjugation to alkyne-containing molecules.

Materials:
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Azido-functionalized PEG linker

Alkyne-containing molecule (e.g., a protein ligand)

Copper(II) sulfate (CuSO4)

Sodium ascorbate

Solvent (e.g., DMSO/water mixture)

HPLC for purification and analysis

Procedure:

Dissolve the azido-PEG linker and the alkyne-containing molecule in a suitable solvent

mixture like DMSO/water.

Prepare a fresh solution of sodium ascorbate in water.

Prepare a solution of CuSO4 in water.

Add the sodium ascorbate solution to the reaction mixture, followed by the CuSO4 solution.

The final concentration of copper is typically in the range of 50-100 µM.

Stir the reaction at room temperature for 1-12 hours. Monitor the reaction by LC-MS.

Upon completion, the desired triazole-linked product can be purified by preparative HPLC.

Logical and Experimental Workflows
The following diagrams illustrate the key reactions and logical steps in utilizing branched PEG

linkers like N-(Azido-PEG3)-N-bis(PEG4-Boc).

N-(Azido-PEG3)-N-bis(PEG4-Boc) Acidic Conditions
(e.g., TFA in DCM) N-(Azido-PEG3)-N-bis(PEG4-NH2)

Click to download full resolution via product page
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Caption: Boc Deprotection Workflow.
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Caption: PROTAC Synthesis Pathway.

Applications in Drug Development
The primary application for this class of linkers is in the synthesis of PROTACs.[1][2] PROTACs

are bifunctional molecules that simultaneously bind to a target protein and an E3 ubiquitin

ligase, leading to the ubiquitination and subsequent proteasomal degradation of the target

protein.[3] The branched nature of N-(Azido-PEG3)-N-bis(PEG4-Boc) could allow for the

attachment of two E3 ligase ligands, potentially increasing the avidity and efficacy of the

resulting PROTAC.

Beyond PROTACs, these linkers are valuable in creating other complex bioconjugates. For

instance, they can be used to attach multiple copies of a targeting ligand to a nanoparticle or to

conjugate two different imaging agents to a single carrier molecule for multimodal imaging. The

azide functionality also allows for their use in bioconjugation to cells or other biological systems

that have been metabolically engineered to display alkyne groups.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8106320?utm_src=pdf-body-img
https://www.medchemexpress.com/n-azido-peg3-n-bis-peg4-boc.html
https://www.medchemexpress.com/n-azido-peg3-n-bis-peg4-acid.html
https://axispharm.com/product-category/peg-linkers/protac-peg/
https://www.benchchem.com/product/b8106320?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8106320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-(Azido-PEG3)-N-bis(PEG4-Boc) and its related analogs are powerful tools for researchers

in chemistry, biology, and medicine. Their heterotrifunctional nature provides a versatile

platform for the construction of sophisticated molecular architectures with precise control over

the placement of different functionalities. While the exact compound of interest may be a

custom synthesis product, the principles and protocols outlined in this guide, based on closely

related structures, provide a solid foundation for its successful application in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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